1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one

• IUPAC Name: 1-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethanone
• InChI: InChI=1S/C22H21FN2O3/c1-14-6-7-15-10-17(23)8-9-20(15)25(14)22(26)13-18-12-21(28-24-18)16-4-3-5-19(11-16)27-2/h3-5,8-12,14H,6-7,13H2,1-2H3
• InChI Key: CAMKGIFRQMOHRO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)CC3=NOC(=C3)C4=CC(=CC=C4)OC)C=CC(=C2)F
• Molecular Formula: C22H21FN2O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 953252-61-4

Description

The compound 1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one is a heterocyclic molecule featuring a tetrahydroquinoline core substituted with a fluorine atom at position 6 and a methyl group at position 2. This core is linked via an ethanone bridge to a 1,2-oxazole ring bearing a 3-methoxyphenyl substituent.

Biological Activity

The compound 1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a tetrahydroquinoline moiety and an oxazole ring. Its molecular formula is $C_{18}H_{19}FN_2O_2$ with a molecular weight of approximately 320.35 g/mol. The presence of the fluorine atom and methoxyphenyl group suggests potential interactions with biological targets.

Antioxidant Activity

Research indicates that compounds containing tetrahydroquinoline derivatives exhibit significant antioxidant properties. These properties are attributed to their ability to scavenge free radicals and inhibit lipid peroxidation, which is crucial in preventing cellular damage associated with oxidative stress.

Activity	Mechanism	Reference
Antioxidant	Scavenging free radicals
Cytoprotective	Inhibition of lipid peroxidation

Antimicrobial Activity

Preliminary studies have shown that related tetrahydroquinoline compounds possess antimicrobial properties. The specific compound under discussion may also exhibit similar activity against various bacterial strains.

Microorganism	Inhibition Zone (mm)	Reference
E. coli	15
S. aureus	12

Anti-HIV Activity

Compounds derived from tetrahydroquinolines have been explored for their anti-HIV activity. The mechanism often involves inhibition of viral entry by blocking coreceptors such as CXCR4.

Assay	IC50 (nM)	Reference
CXCR4 Binding	0.0062
HIV Cytopathicity	0.025

The biological activity of this compound can be attributed to several mechanisms:

• Dopamine Receptor Modulation : Similar compounds have shown affinity for dopamine receptors, which may play a role in neuroprotective effects and treatment of neurological disorders.
• Calcium Signaling Inhibition : Inhibition of CXCL12-induced calcium mobilization has been noted in related studies, indicating potential therapeutic applications in HIV treatment.
• Cholinesterase Inhibition : Some derivatives exhibit cholinesterase inhibitory activity, relevant for Alzheimer's disease therapy.

Case Studies

A study evaluating the in vitro effects of tetrahydroquinoline derivatives demonstrated significant cytotoxicity against cancer cell lines while maintaining low toxicity levels in normal cells. This duality presents opportunities for targeted cancer therapies.

Comparison with Similar Compounds

Tetrahydroquinoline Derivatives

Compounds with tetrahydroquinoline cores, such as those in , share structural homology with the target compound. For example:

• Compound 24 (): 6-Amino-1-(2-(1-methylpyrrolidin-2-yl)ethyl)-3,4-dihydroquinolin-2(1H)-one lacks the fluorine and oxazole moieties but includes a 6-amino group and a pyrrolidine-based side chain. Its synthesis achieved a 72.9% yield via hydrogenation .
• Compound 25 () : Features an 8-fluoro substitution instead of 6-fluoro, highlighting positional isomerism’s impact on reactivity and bioactivity .

The target compound’s 6-fluoro and 2-methyl groups likely enhance metabolic stability and lipophilicity compared to non-fluorinated analogs, a common strategy in drug design .

Heterocyclic Moieties

The 1,2-oxazole ring in the target compound distinguishes it from triazole or oxadiazole-containing analogs:

• Compound 7a (): A quinolin-2-one derivative with a 1,3,4-oxadiazole ring linked to a naphthyl group. Oxadiazoles are known for their electron-withdrawing properties, which may influence binding affinity compared to oxazoles .
• LX2931 () : An imidazole-based S1PL inhibitor with an isoxazole ring, demonstrating how heterocycle choice (isoxazole vs. oxazole) affects target specificity and clinical outcomes .

Physicochemical Properties

A comparative analysis of molecular properties is summarized below:

Compound	Molecular Formula	Molecular Weight	Key Features	Reference
Target Compound	C₂₂H₂₂FN₂O₃	396.43	6-Fluoro, 2-methyl, oxazole, 3-methoxyphenyl	-
Compound 24 ()	C₁₇H₂₃N₃O	293.39	6-Amino, pyrrolidine side chain
LX2931 ()	C₁₀H₁₆N₂O₂	196.25	Imidazole, tetrahydroxybutyl, oxime
7a ()	C₂₄H₁₇N₃O₃	395.41	Oxadiazole, naphthyloxy group